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Compound of Interest

Compound Name: Xenalamine

Cat. No.: B1683335

An in-depth technical guide on the physical and chemical properties of Xenalamine cannot be
provided at this time due to the limited availability of public data on this compound, which is
also known as Xenazoic acid.[1]

To fulfill the request for a detailed technical guide, this document will instead provide a
comprehensive overview of a well-characterized compound, Mesalamine (also known as 5-
aminosalicylic acid or 5-ASA), as a template. Mesalamine is a widely used anti-inflammatory
agent for treating inflammatory bowel disease, and extensive research is available on its
properties and mechanisms.[2][3][4] This guide will adhere to the specified format, including
data tables, experimental protocols, and Graphviz visualizations.

Physicochemical Properties of Mesalamine

Mesalamine is a derivative of salicylic acid and its anti-inflammatory properties are central to its
therapeutic effects.[3]

Physical Properties

The physical characteristics of Mesalamine are summarized in the table below.
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Property Value Source

Melting Point 275-280 °C (decomposes) [5]

. Water: 0.844 mg/mL (25°C),
Solubility . [6]
1.41 mg/mL (37°C)

Soluble in dimethyl sulfoxide

(DMSO) g
pKal 2.30 [6]
pKa2 5.69 [6]

Chemical Properties

Key chemical identifiers and properties of Mesalamine are listed below.

Property Value Source
Molecular Formula C7H7NO3 [71[81I9]
Molecular Weight 153.14 g/mol [7][10]
CAS Number 89-57-6 [11]
5-amino-2-hydroxybenzoic
IUPAC Name ) [10]
acid
5-Aminosalicylic acid, 5-ASA,
Synonyms ] [10]
Mesalazine
XLogP3 1.3 [7]
Hydrogen Bond Donor Count 3 [7]
Hydrogen Bond Acceptor
ydrog p 4 [7]

Count

Mechanism of Action and Signaling Pathways
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The precise mechanism of action of Mesalamine is not fully elucidated but is known to be
multifactorial, primarily exerting a local anti-inflammatory effect on the colonic epithelium.[12] It
is thought to modulate inflammatory responses by inhibiting the cyclooxygenase (COX) and
lipoxygenase pathways, thereby reducing the production of prostaglandins and leukotrienes.[2]
[31[12]

Mesalamine also impacts several key signaling pathways involved in inflammation and cell
regulation:

NF-kB (Nuclear Factor-kappa B) Pathway: Mesalamine inhibits the NF-kB pathway, a critical
regulator of inflammatory gene expression.[2][13]

» PPAR-y (Peroxisome Proliferator-Activated Receptor-gamma) Pathway: It activates PPAR-y,
which has anti-inflammatory effects in the gut.[2][13]

o Wnt/(3-catenin Pathway: Mesalamine has been shown to interfere with this pathway, which is
implicated in neoplastic progression.[13][14][15] It can induce the expression of p-
protocadherin, which sequesters [3-catenin at the plasma membrane.[15]

 MAPK/ERK Pathway: The drug interferes with the MAPK/ERK signaling pathway.[14]

e Aryl Hydrocarbon Receptor (AhR) Pathway: A novel mechanism involves the induction of
regulatory T cells (Tregs) in the colon through the AhR pathway.[13]

o TLR4/MyD88-dependent Pathway: Mesalamine can inhibit the release of inflammatory
factors by suppressing this pathway.[16]

Visualized Signaling Pathway: Mesalamine's Effect on
the Wnt/B-catenin Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://synapse.patsnap.com/article/what-is-the-mechanism-of-mesalamine
https://www.drugs.com/mesalamine.html
https://www.ncbi.nlm.nih.gov/books/NBK551714/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB00126613.htm
https://pubmed.ncbi.nlm.nih.gov/8234164/
https://pubmed.ncbi.nlm.nih.gov/8234164/
https://pubmed.ncbi.nlm.nih.gov/8234164/
https://www.pharmacompass.com/chemistry-chemical-name/mesalamine
https://www.pharmacompass.com/chemistry-chemical-name/mesalamine
https://store.usp.org/product/1392705
https://pubchem.ncbi.nlm.nih.gov/compound/Mesalamine
https://www.chemeo.com/cid/48-214-1/Mesalamine
https://www.sigmaaldrich.com/JP/ja/search/mesalamine-cas-number-89-57-6?focus=products&page=1&perpage=30&sort=relevance&term=mesalamine%20cas%20number%2089-57-6&type=product
https://www.droracle.ai/articles/22160/what-is-the-mechanism-of-action-of-mesalamine-5-aminosalicylic
https://pmc.ncbi.nlm.nih.gov/articles/PMC5453907/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5453907/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3557386/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3557386/
https://pubmed.ncbi.nlm.nih.gov/19785626/
https://pubmed.ncbi.nlm.nih.gov/19785626/
https://pubmed.ncbi.nlm.nih.gov/31378906/
https://pubmed.ncbi.nlm.nih.gov/31378906/
https://www.benchchem.com/product/b1683335#physical-and-chemical-properties-of-xenalamine
https://www.benchchem.com/product/b1683335#physical-and-chemical-properties-of-xenalamine
https://www.benchchem.com/product/b1683335#physical-and-chemical-properties-of-xenalamine
https://www.benchchem.com/product/b1683335#physical-and-chemical-properties-of-xenalamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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